Cas no 1042224-63-4 (IRAK inhibitor 1)

IRAK inhibitor 1 Properties

Names and Identifiers

• Cyclopamine inhibitor 1
• 2-Pyridinamine, 6-imidazo[1,2-a]pyridin-3-yl-N-4-piperidinyl-
• 6-imidazo[1,2-a]pyridin-3-yl-N-piperidin-4-ylpyridin-2-amine
• CHEBI:526774
• CHEMBL258004
• CS-0603
• HY-13275
• IRAK inhibitor 1
• 6-Imidazo[1,2-a]pyridin-3-yl-N-4-piperidinyl-2-pyridinamine
• BDBM50240128
• 6-(Imidazo[1,2-a]pyridin-3-yl)-N-(piperidin-4-yl)pyridin-2-amine
• BCP30783
• 1042224-63-4
• 6-(H-imidazo[1,2-a]pyridin-3-yl)-N-(piperidin-4-yl)pyridin-2-amine
• AKOS030526218
• 6-{IMIDAZO[1,2-A]PYRIDIN-3-YL}-N-(PIPERIDIN-4-YL)PYRIDIN-2-AMINE
• MS-24200
• SCHEMBL18427792
• NCGC00379036-01
• IRAK inhibitor 1?
• DTXSID60659159
• DA-64490
• F84607
• EX-A3209
• irak inhibitor
• 2-PyridinaMine, 6-iMidazo[1,2-a]pyridin-3-yl-N-4-piperidinyl-
• +Expand

• MDL： MFCD22124480
• InChIKey： HUYUPQNBDBTPQQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H19N5/c1-2-11-22-15(12-19-17(22)6-1)14-4-3-5-16(21-14)20-13-7-9-18-10-8-13/h1-6,11-13,18H,7-10H2,(H,20,21)
• SMILES： C1(C2=CN=C3N2C=CC=C3)=CC=CC(NC4CCNCC4)=N1

Computed Properties

• Exact Mass: 293.16404563g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 293.16404563g/mol
• Heavy Atom Count: 22
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Density: 1.32